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molecular formula C12H7ClFNO2 B8420736 4-((2-Chloropyridin-4-yl)oxy)-3-fluorobenzaldehyde

4-((2-Chloropyridin-4-yl)oxy)-3-fluorobenzaldehyde

Cat. No. B8420736
M. Wt: 251.64 g/mol
InChI Key: BLOHKKZJFXIYFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08975400B2

Procedure details

The title compound was prepared by a procedure similar to that described for D4 starting from 3,4-difluorobenzaldehyde and 2-chloropyridin-4-ol.
[Compound]
Name
D4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3,4-difluorobenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-chloropyridin-4-ol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][C:9]=1F)[CH:5]=[O:6].[Cl:11][C:12]1[CH:17]=[C:16]([OH:18])[CH:15]=[CH:14][N:13]=1>>[Cl:11][C:12]1[CH:17]=[C:16]([O:18][C:9]2[CH:8]=[CH:7][C:4]([CH:5]=[O:6])=[CH:3][C:2]=2[F:1])[CH:15]=[CH:14][N:13]=1

Inputs

Step One
[Compound]
Name
D4
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
3,4-difluorobenzaldehyde
Quantity
0 (± 1) mol
Type
reactant
Smiles
FC=1C=C(C=O)C=CC1F
Step Three
Name
2-chloropyridin-4-ol
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=NC=CC(=C1)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC1=NC=CC(=C1)OC1=C(C=C(C=O)C=C1)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.